Cas no 75727-47-8 (5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoic Acid)

• Product Name: 5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoic Acid
• CAS No: 75727-47-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 569330
• PubChem ID: 706836
• Update Time: 2025-04-23

5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepentanoicacid, 4-methyl-d-oxo-
• 5-(4-METHYL-PIPERAZIN-1-YL)-5-OXO-PENTANOIC ACID
• 5-(4-methylpiperazin-1-yl)-5-oxopentanoic acid
• 4-(4-methyl-1-piperazinylcarbonyl)butyric acid
• 4-(4-methyl-1-piperazinyl-carbonyl)butyric acid
• AC1LE5SL
• AC1Q5K7X
• AG-690
• AG-H-01963
• Oprea1_463880
• pentane-5'-carboxy-[1-(4'-N-methylpiperazinyl)]-carboxamide
• SureCN5605136
• VS-13317
• NCGC00338556-01
• FT-0676706
• AB01331416-02
• DTXSID20351682
• SCHEMBL5605136
• HMS1679L10
• 5-(4-methyl-1-piperazinyl)-5-oxopentanoic acid
• ITHJVGXJNVDHIQ-UHFFFAOYSA-N
• AKOS000129874
• CS-0314565
• 5-(4-Methylpiperazin-1-yl)-5-oxopentanoicacid
• AG-690/10010022
• 75727-47-8
• 5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoicacid
• BBL036044
• DB-196061
• STK174900
• 5-(4-methylpiperazin-1-yl)-5-oxo-pentanoic acid
• 5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoic Acid

• MDL： MFCD00593143
• Inchi： 1S/C10H18N2O3/c1-11-5-7-12(8-6-11)9(13)3-2-4-10(14)15/h2-8H2,1H3,(H,14,15)
• InChI Key： ITHJVGXJNVDHIQ-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 214.13200
• Monoisotopic Mass: 214.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 204.4°C
• Refractive Index: 1.509
• PSA: 60.85000
• LogP: -0.10890

5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(4-Methyl-piperazin-1-yl)-5-oxo-pentanoic Acid

Exploring the Potential of 1-Piperazinepentanoic Acid, 4-Methyl-D-Oxo (CAS No. 75727-47-8)

The compound1-piperazinepentanoic acid, 4-methyl-d-oxo, identified by the CAS registry numberCAS No. 75727-47-8, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of organic compounds known as piperazine derivatives, which are widely studied for their roles in drug discovery, material science, and biochemical research.

The molecular structure of1-piperazinepentanoic acid, 4-methyl-d-oxo is characterized by a piperazine ring fused with a pentanoic acid moiety, where the d-oxo group introduces a ketone functionality at the fourth position. This structural arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it versatile for diverse chemical reactions and biological interactions.

Recent studies have highlighted the potential ofCAS No. 75727-47-8 in drug development, particularly in targeting specific protein-protein interactions (PPIs). The piperazine ring is known to act as a scaffold for various bioactive molecules, and the addition of the pentanoic acid group enhances its ability to interact with biological systems. Researchers have explored its role as a lead compound in developing inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

In addition to its pharmaceutical applications,1-piperazinepentanoic acid, 4-methyl-d-oxo has shown promise in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. Recent findings suggest that this compound can serve as a building block for constructing metal-organic frameworks (MOFs), which have applications in gas storage, sensing, and catalytic processes.

The synthesis ofCAS No. 75727-47-8 involves a multi-step process that includes nucleophilic substitution and oxidation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

Beyond its synthetic applications,1-piperazinepentanoic acid, 4-methyl-d-oxo has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles to assess its suitability for large-scale industrial use. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions.

In conclusion,CAS No. 75727-47-8, or1-piperazinepentanoic acid, 4-methyl-d-oxo, represents a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.